Cas no 64446-72-6 (2,3-Dimethylbutane-1,2,3-triol)

• Product Name: 2,3-Dimethylbutane-1,2,3-triol
• CAS No: 64446-72-6
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 2792054
• PubChem ID: 12603679
• Update Time: 2025-04-21

2,3-Dimethylbutane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylbutane-1,2,3-triol
• DTXSID90504103
• DTXCID50454913
• GFTPTQVIOIDDRL-UHFFFAOYSA-N
• SCHEMBL703627
• Trimethyl glycerol
• 64446-72-6

• Inchi： 1S/C6H14O3/c1-5(2,8)6(3,9)4-7/h7-9H,4H2,1-3H3
• InChI Key： GFTPTQVIOIDDRL-UHFFFAOYSA-N
• SMILES： OC(C)(CO)C(C)(C)O

Computed Properties

• Exact Mass: 134.094294304Da
• Monoisotopic Mass: 134.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.7Ų